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Compound of Interest

Compound Name: Terephthaloyl chloride

Cat. No.: B127502

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Terephthaloyl chloride (TCL), a chemical essential for the
synthesis of high-performance polymers and aramids. Adherence to these procedures is critical
to mitigate risks and ensure operational integrity.

Immediate Safety and Hazard Information

Terephthaloyl chloride is a corrosive solid that reacts with moisture. It can cause severe
burns to the skin and eyes and is toxic if inhaled.[1][2] It is also a lachrymator, meaning it can
cause an increased flow of tears.[3] The primary hazards are associated with its corrosivity and
reactivity with water, which produces hydrochloric acid.

Table 1: Physical and Chemical Properties of Terephthaloyl Chloride
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Property Value

Molecular Formula C8H4CI202

Molecular Weight 203.02 g/mol

Appearance White to off-white crystalline powder or flakes[3]
Melting Point 79-83°C/174.2 -181.4 °F[4]

Boiling Point 265 °C /509 °F @ 760 mmHg[4]

Flash Point 180 °C / 356 °F[4]

- Stable under recommended storage conditions,
Stability _ -
but moisture sensitive.[1][4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Terephthaloyl
chloride. The following table outlines the required PPE.

Table 2: Required Personal Protective Equipment for Handling Terephthaloyl Chloride
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. Specifications and
Body Part Required PPE
Remarks

Goggles should comply with
OSHA's 29 CFR 1910.133 or
Safety goggles and a face
Eyes/Face hietd European Standard EN166. A
shie
face shield is necessary when

there is a splash hazard.[5][6]

Nitrile or butyl rubber gloves

_ are recommended. A lab coat
) Impervious gloves and ) ) )
Skin ) ) or chemical-resistant suit
protective clothing )
should be worn to prevent skin

contact.[1][6]

A respirator is required when
working outside of a fume
hood or when dust is
) NIOSH/MSHA-approved
Respiratory rat generated. The type of
respirator

P respirator will depend on the

concentration of airborne

particles.[3][4]

Shoes should be made of a
Footwear Closed-toe shoes material that is resistant to

chemicals.

Operational Plan: Safe Handling Procedures

1. Preparation and Engineering Controls:

Always handle Terephthaloyl chloride in a well-ventilated area, preferably within a chemical
fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[5]

Keep the container tightly closed when not in use to prevent exposure to moisture and air.[5]
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2. Handling:

e Avoid all personal contact, including inhalation of dust.[7]

o Wear the appropriate PPE as detailed in Table 2.

e Minimize dust generation during handling.[5]

o Use spark-proof tools and equipment to prevent ignition sources.

» Do not eat, drink, or smoke in the area where Terephthaloyl chloride is handled.[8]
3. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as water,
alcohols, strong bases, and oxidizing agents.[1][4][5]

o Store in a tightly sealed container.[8]

Spill Response Workflow

In the event of a spill, a clear and immediate response is crucial. The following diagram outlines
the necessary steps.

Immediate Actions Containment & Cleanup Disposal

Click to download full resolution via product page

Caption: Workflow for responding to a Terephthaloyl chloride spill.

Disposal Plan

All waste containing Terephthaloyl chloride must be treated as hazardous waste.
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1. Waste Collection:

e Collect all spilled material and contaminated items (e.g., PPE, absorbent materials) in a
designated, labeled, and sealed container.[8]

2. Waste Disposal:

» Dispose of the hazardous waste through a licensed disposal company.[1]

e Do not dispose of Terephthaloyl chloride down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.[6] You may be
able to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber system.[6]

By adhering to these safety protocols, researchers can confidently and safely handle
Terephthaloyl chloride, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Terephthaloyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127502#personal-protective-equipment-for-handling-
terephthaloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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